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Compound of Interest

Compound Name: Cefprozil-d4

Cat. No.: B12425427

An In-depth Technical Guide to the Safety Data Sheet for Cefprozil-d4
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data associated with
Cefprozil-d4, a deuterated analog of the second-generation cephalosporin antibiotic, Cefprozil.
Given that Cefprozil-d4 is primarily used for research and as a tracer in pharmacokinetic
studies, a thorough understanding of its safety profile is paramount for laboratory personnel.[1]
[2][3] The safety information for Cefprozil-d4 is largely extrapolated from the data for Cefprozil,
as deuteration is not expected to significantly alter its fundamental chemical hazards.[1][3]

Chemical and Physical Properties

Cefprozil-d4 is a labeled version of Cefprozil, a semi-synthetic oral cephalosporin.[2] The
deuterium labeling is typically on the hydroxyphenyl group.[2][3] The physical and chemical
properties are crucial for understanding its behavior under various laboratory conditions.
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Property

Value

Source

Chemical Name

(6R,7R)-7-[[(2R)-2-Amino-2-(4-
hydroxyphenyl-
d4)acetyllamino]-8-oxo-3-(1-
propen-1-yl)-5-thia-1-
azabicyclo[4.2.0]oct-2-ene-2-

carboxylic Acid

[2]

BMY 28100-d4, Cefzil-d4,

Synonyms 2
ynony Procef-d4 2l
CAS Number 1426173-48-9 [1][2]

Molecular Formula C1sH15D4aN30sS [2]
Molecular Weight 393.45 g/mol [2]
Appearance White to yellow solid powder [415]
Melting Point 215 - 225 °C (decomposes) [5]
Boiling Point ~803 °C [5]
No data available for Cefprozil-
Solubility d4; Cefprozil is sparingly [5]
soluble in water.
Store at 2-8°C in a refrigerator,
Storage [2][3]

dry, and dark.

Toxicological Information

The toxicological profile of Cefprozil-d4 is primarily inferred from Cefprozil data.

Cephalosporins, as a class, are known to have a low order of toxicity, but can cause

hypersensitivity reactions.[6]
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Endpoint Result Species/Test System

Acute Oral Toxicity No mortality at 5000 mg/kg. Rat

No mortality at 3000 mg/kg;

caused diarrhea and loss of Cynomolgus Monkey
appetite.

. ) Ames Salmonella, E. coli WP2
Mutagenicity Not found to be mutagenic.

urvA reversion assays

Did not induce chromosomal ]
o N Chinese hamster ovary cells,
Genotoxicity abnormalities or unscheduled

_ Rat hepatocytes (in vitro)
DNA synthesis.

_ o Long-term in vivo studies have
Carcinogenicity N/A
not been performed.

May cause allergy or asthma )
Human (based on Cefprozil

Sensitization symptoms if inhaled. May
data)[4]

cause an allergic skin reaction.

Hazard Identification and First Aid

Cefprozil-d4 is classified as a hazardous substance. The primary hazards include eye irritation
and potential for allergic reactions through inhalation or skin contact.[4]

Hazard Statements:

o Causes eye irritation.[4]

» May cause allergy or asthma symptoms or breathing difficulties if inhaled.[4]
o May cause an allergic skin reaction.[4]

The following diagram outlines the recommended first aid procedures in case of exposure.
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Exposure Type Immediate Action
Move to fresh air. If not breathing, give
Inhalation gl If breathing is difficult, give oxygen. artificial respiration
. Take off contaminated clothing. T Medical Attention
Skin Contact g \Wash with soap and plenty of Weglter. Ifiritation occurs A4
Consult a Doctor Immediately
Eye Contact Rinse cautiously with water for at least 15 minutes. IfrTitation persists
Remove contact lenses, if present.
Call Poison Control Center

' Rinse mouth with water.

Do NOT induce vomiting.

Recommended Personal Protective Equipment

Eye/Face Protection Skin Protection Respiratory Protection Body Protection
I 1 1

Specific Gear

Full-face respirator if
exposure limits are exceeded
or dust is generated

Tightly fitting safety goggles Chemical-impermeable gloves Fire/flame resistant and

(conforming to EN166 or NIOSH) (e.g., nitrile rubber, EN 374) impervious lab coat
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Evacuate personnel to safe areas.
Ensure adequate ventilation.

'

Remove all sources of ignition.
Use non-sparking tools.

Prevent further leakage or spillage.
Do not let chemical enter drains.

Sweep up or vacuum up spillage.
Avoid dust generation.

Collect in suitable, closed containers for disposal.

Clean surface thoroughly to
remove residual contamination.

Spill Cleaned
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Cefprozil-d4
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Penicillin-Binding Proteins (PBPS)
in bacterial cytoplasmic membrane

Inhibition of Transpeptidase Enzyme

Prevention of Peptidoglycan
Cross-Linking

Inhibition of Bacterial
Cell Wall Synthesis
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and Death
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. medchemexpress.com [medchemexpress.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b12425427?utm_src=pdf-body-img
https://www.benchchem.com/product/b12425427?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/cefprozil-d4.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12425427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o 2. pharmaffiliates.com [pharmaffiliates.com]

e 3. Xxcesshio.com [xcesshio.com]

e 4. static.cymitquimica.com [static.cymitquimica.com]
e 5. fishersci.com [fishersci.com]

e 6. lupin.com [lupin.com]

 To cite this document: BenchChem. [Safety data sheet (SDS) for Cefprozil-d4]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b12425427#safety-
data-sheet-sds-for-cefprozil-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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